N-allyl-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 3-oxo-2-phenyl-N-prop-2-enyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-3-10-20-18(24)15-12-22(11-4-2)13-16-17(15)21-23(19(16)25)14-8-6-5-7-9-14/h3,5-9,12-13H,1,4,10-11H2,2H3,(H,20,24)
• InChI Key: UMYARWQMPLUXJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NCC=C
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

N-allyl-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
BenchChem offers high-quality N-allyl-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-allyl-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Catalysis

Diversity of Heterocyclic N-oxide Molecules : Heterocyclic N-oxide derivatives, including pyrazolo[4,3-c]pyridines, are vital for their applications in organic synthesis and catalysis. These compounds serve as versatile synthetic intermediates and have significant roles in metal complexes formation, catalysts design, asymmetric synthesis, and more. Their biological relevance spans across anticancer, antibacterial, and anti-inflammatory activities, showcasing their importance in medicinal applications (Li et al., 2019).

Double Bond Migration Catalyzed by Transition Metal Complexes : The isomerization of N-allyl systems, including pyrazolo[4,3-c]pyridines, catalyzed by transition metal complexes, is crucial for the synthesis of various organic compounds. This process is key to understanding the relationship between structure and reactivity, particularly the influence of nitrogen atom coordination on reaction outcomes (Krompiec et al., 2008).

Drug Development

Pyrazolo[3,4-b]pyridine Kinase Inhibitors : Pyrazolo[3,4-b]pyridines are highlighted for their versatility in interacting with kinases through multiple binding modes, making them valuable scaffolds in kinase inhibitor design. Their ability to form hydrogen bond donor–acceptor pairs is common among kinase inhibitors, especially at the hinge region, allowing for potent and selective drug development (Wenglowsky, 2013).

Synthesis of Pyrazole Heterocycles : Pyrazole moiety, integral to compounds like N-allyl-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide, plays a critical role in medicinal chemistry. These compounds exhibit a wide range of biological activities, including anticancer, analgesic, and antimicrobial effects, highlighting their potential as pharmacophores (Dar & Shamsuzzaman, 2015).